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Compound of Interest

Compound Name: SB 242235

Cat. No.: B610709

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of SB

242235, a research chemical. Adherence to these guidelines is critical due to the compound's
potential hazards.

Key Safety and Disposal Information for SB 242235

The following table summarizes the essential safety and disposal data for SB 242235, derived
from its Safety Data Sheet (SDS).
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Parameter Valuellnstruction Source

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
GHS Hazard Classifications (Category 1), H400; Chronic [1]
aguatic toxicity (Category 1),
H410

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

_ P264, P270, P273, P301 +
Precautionary Statements [1]
P312, P330, P391, P501

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Dispose of contents/container
] ] to an approved waste disposal
Disposal Recommendation ) [1]
plant. Avoid release to the

environment.

Procedural Steps for the Proper Disposal of SB
242235

The following protocol outlines the necessary steps for the safe handling and disposal of SB
242235 waste in a laboratory setting. This procedure is designed to comply with general
hazardous waste regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant
gloves (e.g., neoprene or Buna-N), and a lab coat.[1][2]

o Handle SB 242235 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.
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Do not eat, drink, or smoke in areas where SB 242235 is handled or stored.[1]

Wash hands thoroughly after handling the compound.[1]

. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for SB 242235 waste.

The container must be made of a material compatible with the chemical and have a secure
screw cap.[3]

Segregate SB 242235 waste from other chemical waste streams, especially from
incompatible materials such as strong acids, bases, and oxidizing or reducing agents.[1][3]

This includes solid waste (e.g., contaminated gloves, weighing paper) and liquid waste (e.g.,
unused solutions).

. Labeling of Waste Containers:

Properly label the waste container with the words "Hazardous Waste."[3]

The label must include the full chemical name (SB 242235), the concentration (if in solution),
and the approximate quantity.

Indicate the specific hazards associated with SB 242235 (e.g., "Harmful if swallowed," "Toxic
to aquatic life").[1]

Include the date when the waste was first added to the container.

. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated.[3][4][5]

Ensure the SAA s located at or near the point of generation and is under the control of the
laboratory personnel.[5][6]

Keep the waste container securely closed except when adding waste.[3][4]
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» Do not accumulate more than 55 gallons of hazardous waste in the SAA. For acutely toxic
waste, the limit is one quart.[4][5]

5. Arranging for Disposal:

» Once the waste container is full or has been in storage for a specified period (typically up to
one year, but institutional policies may vary), arrange for its disposal through your institution's
Environmental Health and Safety (EHS) office.[3][6]

o Complete any required waste pickup forms, providing an accurate description of the
container's contents.[4]

» Do not dispose of SB 242235 down the drain or in the regular trash.[4] Its high aquatic
toxicity necessitates professional disposal.[1]

Disposal Workflow for SB 242235

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SB 242235 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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